Cas no 2877647-23-7 (6,7-dimethoxy-4-3-(pyrrolidine-1-carbonyl)azetidin-1-ylquinazoline)

6,7-Dimethoxy-4-[3-(pyrrolidine-1-carbonyl)azetidin-1-yl]quinazoline is a synthetic quinazoline derivative featuring a substituted azetidine moiety. This compound is of interest in medicinal chemistry due to its structural complexity, which combines a quinazoline core with a pyrrolidine-carbonyl-azetidine side chain. The dimethoxy groups at positions 6 and 7 enhance its potential for interactions with biological targets, while the azetidine ring contributes to conformational rigidity. Such derivatives are often explored as kinase inhibitors or modulators of enzymatic activity. The compound's well-defined structure and functional group arrangement make it a valuable intermediate for further pharmacological studies, particularly in the development of targeted therapies. Its synthetic accessibility and stability further support its utility in research applications.
6,7-dimethoxy-4-3-(pyrrolidine-1-carbonyl)azetidin-1-ylquinazoline structure
2877647-23-7 structure
Product Name:6,7-dimethoxy-4-3-(pyrrolidine-1-carbonyl)azetidin-1-ylquinazoline
CAS No:2877647-23-7
MF:C18H22N4O3
MW:342.392283916473
CID:5330380
Update Time:2025-06-15

6,7-dimethoxy-4-3-(pyrrolidine-1-carbonyl)azetidin-1-ylquinazoline Chemical and Physical Properties

Names and Identifiers

    • [1-(6,7-Dimethoxy-4-quinazolinyl)-3-azetidinyl]-1-pyrrolidinylmethanone
    • 6,7-dimethoxy-4-3-(pyrrolidine-1-carbonyl)azetidin-1-ylquinazoline
    • Inchi: 1S/C18H22N4O3/c1-24-15-7-13-14(8-16(15)25-2)19-11-20-17(13)22-9-12(10-22)18(23)21-5-3-4-6-21/h7-8,11-12H,3-6,9-10H2,1-2H3
    • InChI Key: RLGGFWAAHDBACV-UHFFFAOYSA-N
    • SMILES: C(C1CN(C2=C3C(=NC=N2)C=C(OC)C(OC)=C3)C1)(N1CCCC1)=O

Experimental Properties

  • Density: 1.307±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 563.6±50.0 °C(Predicted)
  • pka: 7.90±0.70(Predicted)

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Additional information on 6,7-dimethoxy-4-3-(pyrrolidine-1-carbonyl)azetidin-1-ylquinazoline

Comprehensive Overview of 6,7-dimethoxy-4-3-(pyrrolidine-1-carbonyl)azetidin-1-ylquinazoline (CAS No. 2877647-23-7)

The compound 6,7-dimethoxy-4-3-(pyrrolidine-1-carbonyl)azetidin-1-ylquinazoline (CAS No. 2877647-23-7) is a highly specialized quinazoline derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the dimethoxy and pyrrolidine-carbonyl-azetidine moieties, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in regulating cellular signaling pathways.

In recent years, the demand for novel small molecule inhibitors has surged, driven by the need for targeted therapies in oncology and inflammatory diseases. 6,7-dimethoxy-4-3-(pyrrolidine-1-carbonyl)azetidin-1-ylquinazoline stands out due to its ability to modulate specific protein kinases, which are often dysregulated in cancer cells. This aligns with the growing trend of precision medicine, where treatments are tailored to individual genetic profiles. The compound's azetidine ring, a four-membered nitrogen-containing heterocycle, is a key structural element that enhances its binding affinity and selectivity.

The synthesis of 6,7-dimethoxy-4-3-(pyrrolidine-1-carbonyl)azetidin-1-ylquinazoline involves multi-step organic reactions, including amidation and cyclization processes. Its CAS No. 2877647-23-7 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. The compound's molecular weight and solubility properties are critical for its formulation and bioavailability, topics frequently searched by pharmaceutical scientists.

One of the most discussed applications of this compound is its potential in cancer immunotherapy, a hot topic in biomedical research. By targeting specific kinases involved in immune checkpoint regulation, 6,7-dimethoxy-4-3-(pyrrolidine-1-carbonyl)azetidin-1-ylquinazoline could enhance the efficacy of existing immunotherapies. This aligns with the increasing interest in combination therapies, where small molecules are used alongside biologics to improve patient outcomes.

Another area of interest is the compound's role in neurodegenerative diseases. Recent studies suggest that kinase inhibitors may help mitigate neuroinflammation, a key factor in conditions like Alzheimer's and Parkinson's disease. The dimethoxyquinazoline scaffold of this compound has shown promise in crossing the blood-brain barrier, a significant challenge in CNS drug development.

From a commercial perspective, 6,7-dimethoxy-4-3-(pyrrolidine-1-carbonyl)azetidin-1-ylquinazoline is of interest to pharmaceutical companies and contract research organizations (CROs). Its patent status and intellectual property landscape are frequently searched topics, as they influence drug development strategies. Additionally, the compound's stability and storage conditions are critical for large-scale production and distribution.

In summary, 6,7-dimethoxy-4-3-(pyrrolidine-1-carbonyl)azetidin-1-ylquinazoline (CAS No. 2877647-23-7) represents a cutting-edge example of modern drug discovery. Its versatile applications in oncology, immunotherapy, and neurodegenerative research make it a compound of high scientific and commercial value. As research progresses, this molecule may pave the way for innovative therapies addressing unmet medical needs.

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